Cas no 2361743-89-5 (3-(1-Amino-2-methylbutyl)benzoic acid)

• Product Name: 3-(1-Amino-2-methylbutyl)benzoic acid
• CAS No: 2361743-89-5
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 5823366
• PubChem ID: 145867093
• Update Time: 2025-05-20

3-(1-Amino-2-methylbutyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-7427763
• 2361743-89-5
• 3-(1-amino-2-methylbutyl)benzoic acid
• 3-(1-Amino-2-methylbutyl)benzoic acid

• Inchi： 1S/C12H17NO2/c1-3-8(2)11(13)9-5-4-6-10(7-9)12(14)15/h4-8,11H,3,13H2,1-2H3,(H,14,15)
• InChI Key： HYJPGMKRXWPTFQ-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1)C(C(C)CC)N)=O

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-(1-Amino-2-methylbutyl)benzoic acid

3-(1-Amino-2-methylbutyl)benzoic acid: A Comprehensive Overview

3-(1-Amino-2-methylbutyl)benzoic acid (CAS No. 2361743-89-5) is a compound of significant interest in the fields of organic chemistry, pharmacology, and material science. This compound, also referred to as Amino-substituted benzoic acid derivative, has garnered attention due to its unique structural properties and potential applications in drug development and advanced materials. Recent studies have highlighted its role in bioactive molecules and nanomaterial synthesis, making it a focal point for researchers worldwide.

The molecular structure of 3-(1-Amino-2-methylbutyl)benzoic acid consists of a benzoic acid backbone with a substituted amino group. The presence of the amino group introduces amphiprotic properties, which enhance its solubility in both polar and non-polar solvents. This characteristic is particularly advantageous in pharmaceutical applications, where solubility is a critical factor for drug delivery systems. Recent research has explored the use of this compound as a building block for peptide synthesis, demonstrating its versatility in organic synthesis.

One of the most promising areas of research involving 3-(1-Amino-2-methylbutyl)benzoic acid is its application in drug design and development. Scientists have investigated its potential as a precursor for bioactive molecules targeting various therapeutic areas, including cancer, inflammation, and neurodegenerative diseases. For instance, studies published in 2023 have shown that derivatives of this compound exhibit antioxidant activity and can modulate key enzymes involved in cellular signaling pathways.

In addition to its pharmacological applications, 3-(1-Amino-2-methylbutyl)benzoic acid has found utility in the field of material science. Researchers have employed this compound as a precursor for the synthesis of polymeric materials with tailored properties, such as enhanced mechanical strength and thermal stability. These materials hold potential for use in advanced composites and electronic devices.

The synthesis of 3-(1-Amino-2-methylbutyl)benzoic acid involves a multi-step process that typically begins with the preparation of the corresponding benzoyl chloride intermediate. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, aligning with the principles of green chemistry. These improvements have significantly reduced production costs while minimizing environmental impact.

From a chemical standpoint, 3-(1-Amino-2-methylbutyl)benzoic acid exhibits interesting reactivity due to the interplay between its aromatic ring and amino substituent. Studies have shown that this compound can undergo various transformations, including nucleophilic aromatic substitution and condensation reactions, making it a valuable intermediate in organic synthesis.

In terms of physical properties, 3-(1-Amino-2-methylbutyl)benzoic acid has a melting point of approximately 180°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in both solution-phase and solid-phase synthesis techniques.

Recent research has also explored the use of 3-(1-Amino-2-methylbutyl)benzoic acid in the development of functional materials for energy storage applications. For example, derivatives of this compound have been incorporated into electrodes for lithium-ion batteries, demonstrating improved electrochemical performance compared to traditional materials.

In conclusion, 3-(1-Amino-2-methylbutyl)benzoic acid (CAS No. 2361743-89-5) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in future innovations within pharmacology, material science, and beyond.